616-06-8(H-DL-Nle-OH),N0302,N-8796

H-DL-Nle-OH Properties

Names and Identifiers

- DL-Norleucine
- DL-2-Aminohexanoic acid
- DL-Norleucine DL-2-Amino-N-hexanoic acid
- H-DL-Nle-OH
- Norleucine
- (+/-)-2-Aminohexanoic acid~H-DL-Nle-OH
- 2-Aminohexanoic acid
- L-Norleucine
- (±)-2-AMinocaproic aci
- (DL)-2-amino-1-hexanoic acid
- 2-amino-hexanoic acid
- 2-Aminohexanoic acid,dl
- DL-2-AMinocaproic acid
- DL-α-AMino-n-caproic acid
- Norleucine,DL
- Norleucine,L
- (±)-2-Aminocaproic acid
- (+/-)-2-Aminocaproic acid
- Norleucine, DL-
- 2-Aminohexanoic acid, dl-
- (+/-)-Norleucine
- DL-.alpha.-Aminocaproic acid
- (+/-)-2-Aminohexanoic acid
- Norleucine, L-
- LRQKBLKVPFOOQJ-UHFFFAOYSA-N
- NSC74430
- NSC203799
- Hexanoic acid, (S)-
- (+-)-Norleucine
- .alpha.-Aminocaproic acid
- Norleucine, (+/-)-
- DL-alpha-Aminocaproic acid
- (.+-.)-Norleucine
- DL-2-Aminocaproic a
- 616-06-8
- A821399
- UNII-5C81BE5GKK
- Hexanoic acid, amino-
- 2-Aminohexanoicacid
- FT-0625493
- AM82585
- N0302
- F2191-0205
- NSC10378
- FT-0627603
- NS00015352
- MFCD00064422
- HY-W012709
- FT-0624339
- 5C81BE5GKK
- DTXSID40861874
- SY038236
- (+/-)-2-Aminocaproic acid, 2-Aminohexanoic acid
- SCHEMBL8392
- SY062052
- EINECS 210-462-7
- NORLEUCINE DL-FORM [MI]
- AKOS000201118
- CHEBI:36405
- AS-17286
- NORLEUCINE, (L)
- SY036145
- CS-W013425
- Z57127434
- Q27116817
- J-300346
- NSC-74430
- AKOS016053503
- SB75379
- EN300-18344
- 0FF7D875-44F8-41FA-8C5A-94108672BD95
- N-8796
- InChI=1/C6H13NO2/c1-2-3-4-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9
- (.+/-.)-Norleucine
- (2R)-2-aminohexanoic acid;D-Norleucine
- NSC-203799
- NSC 203799
- DA-53909
- STK943761
- DB-048259
- BBL011583
- 496-90-2
- Butyl-2-propynylestercarbamicacid
- +Expand
- MDL： MFCD00064422
- InChIKey： LRQKBLKVPFOOQJ-UHFFFAOYSA-N
- Inchi： 1S/C6H13NO2/c1-2-3-4-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)
- SMILES： O([H])C(C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])N([H])[H])=O
- BRN： 1721748

Computed Properties

Exact Mass: 131.094629g/mol
Surface Charge: 0
XLogP3: -1.5
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 131.094629g/mol
Monoisotopic Mass: 131.094629g/mol
Topological Polar Surface Area: 63.3Å²
Heavy Atom Count: 9
Complexity: 93.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 1.28880
PSA: 63.32000
Merck: 6706
Refractive Index: 1.4630 (estimate)
Water Partition Coefficient: 11.49 g/L (25 ºC)
Boiling Point: 234 °C at 760 mmHg
Melting Point: >300 °C (lit.)
Flash Point: 95.3 °C
Solubility: 11.49 g/L (25°C)
Color/Form: Not available
Solubility: Not available
Density: 1.1720

H-DL-Nle-OH Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EW2E-25g	DL-Norleucine	616-06-8	95%	25g	$38.00	2024-04-22
A2B Chem LLC	AG93942-1g	Dl-norleucine	616-06-8	95%	1g	$9.00	2024-04-19
abcr	AB118315-25 g	DL-Norleucine, 98% (H-DL-Nle-OH); .	616-06-8	98%	25g	€75.00	2023-06-24
City Chemical	N737-25GM	DL-Norleucine	616-06-8	98%	25gm	$43.75	2023-09-19
Cooke Chemical	A6161312-5G	H-DL-Nle-OH	616-06-8	98%	5g	RMB 65.60	2023-09-07
Enamine	EN300-18344-0.05g	2-aminohexanoic acid	616-06-8	95%	0.05g	$19.0	2023-09-19
eNovation Chemicals LLC	D914253-100g	2-Aminohexanoic Acid	616-06-8	97%	100g	$155	2021-09-24
Fluorochem	045400-5g	h-dl-nle-oh	616-06-8	98%	5g	￡10.00	2022-03-01
Life Chemicals	F2191-0205-0.25g	2-aminohexanoic acid	616-06-8	95%+	0.25g	$18.0	2023-11-21
MedChemExpress	HY-W012709-1g	H-DL-Nle-OH	616-06-8		1g	￥300	2024-04-18

H-DL-Nle-OH Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

Audited Supplier

(CAS:616-06-8)

MR./MRS.:YANG CAI YUN

Phone:13476235517

Email:1438280055@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:616-06-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:616-06-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

H-DL-Nle-OH Related Literature

1. Collective displacements in a molecular crystal polymorphic transformation

Dirk Zahn,Jamshed Anwar RSC Adv. 2013 3 12810
2. High diastereoselection in the aldol reaction of the bistrimethylsilyl enol ether of methyl acetoacetate with 2-benzyloxyhexanal: synthesis of (–)-pestalotin

Hisahiro Hagiwara,Katsuhiko Kimura,Hisashi Uda J. Chem. Soc. Perkin Trans. 1 1992 693
3. From oligomers towards a racemic crystal: molecular simulation of dl-norleucine crystal nucleation from solution

Philipp Ectors,Patrick Duchstein,Dirk Zahn CrystEngComm 2015 17 6884
4. Energy barriers and mechanisms in solid–solid polymorphic transitions exhibiting cooperative motion

Joost A. van den Ende,Bernd Ensing,Herma M. Cuppen CrystEngComm 2016 18 4420
5. Simulation of solid-state phase transition in dl-methionine

Saba Ghasemlou,Bernd Ensing,Herma M. Cuppen CrystEngComm 2023 25 3618
6. Do solid-to-solid polymorphic transitions in dl-norleucine proceed through nucleation?

Joost A. van den Ende,Mireille M. H. Smets,Dani?l T. de Jong,Sander J. T. Brugman,Bernd Ensing,Paul T. Tinnemans,Hugo Meekes,Herma M. Cuppen Faraday Discuss. 2015 179 421
7. Construction of carbazole-based unnatural amino acid scaffolds via Pd(ii)-catalyzed C(sp3)–H functionalization

Ramandeep Kaur,Shefali Banga,Srinivasarao Arulananda Babu Org. Biomol. Chem. 2022 20 4391
8. Enantioselective biocatalytic formal α-amination of hexanoic acid to l-norleucine

Alexander Dennig,Somayyeh Gandomkar,Emmanuel Cigan,Tamara C. Reiter,Thomas Haas,Mélanie Hall,Kurt Faber Org. Biomol. Chem. 2018 16 8030
9. Discovery and activity profiling of thailandepsins A through F, potent histone deacetylase inhibitors, from Burkholderia thailandensis E264

Cheng Wang,Creston J. Flemming,Yi-Qiang Cheng Med. Chem. Commun. 2012 3 976
10. Nucleation in complex multi-component and multi-phase systems: general discussion

Sarah Price,Bart Rimez,Wenhao Sun,Baron Peters,Hugo Christenson,Colan Hughes,Changquan Calvin Sun,Stéphane Veesler,Haihua Pan,Clement Brandel,Beatrice Biscans,Hugo Meekes,Ian Rosbottom,Wieslaw J. Roth,Linda Seton,Francis Taulelle,Simon Black,Terence Threlfall,Peter Vekilov,Sendhil Poornachary,Jürg Diemand,Dimitrios Toroz,Matteo Salvalaglio,Pratchaya Tipduangta,Jan Sefcik,Samuel Booth,Ake Rasmuson,Sophie Janbon,Joop Ter Horst,Elena Simone,Robert Hammond,Celso Aparecido Bertran,Thomas Vetter,Richard Sear,Jim De Yoreo,Kenneth Harris,Radoljub Ristic,Anne Kavanagh,Kevin Roberts,Eric Breynaert,Allan Myerson,Gerard Coquerel,David Wu,Helmut C?lfen,Herma Cuppen,Mireille Smets,David T. Wu Faraday Discuss. 2015 179 503

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 616-06-8 (H-DL-Nle-OH)

H-DL-Nle-OH Properties

Names and Identifiers

Computed Properties

Experimental Properties

H-DL-Nle-OH Price

H-DL-Nle-OH Suppliers

H-DL-Nle-OH Related Literature

Related Categories

616-06-8 (H-DL-Nle-OH) Related Products